
Technical Safety Guide: 6-Chloro-5-nitropicolinic
acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Chloro-5-nitropicolinic acid

Cat. No.: B1349207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 6-Chloro-5-
nitropicolinic acid (CAS No: 353277-27-7). The information has been compiled to assist

researchers, scientists, and drug development professionals in the safe handling, storage, and

disposal of this compound.

Chemical Identification and Physical Properties
Property Value Source

Chemical Name 6-Chloro-5-nitropicolinic acid Sigma-Aldrich[1]

Synonyms
6-chloro-5-nitro-2-

pyridinecarboxylic acid
Sigma-Aldrich[1]

CAS Number 353277-27-7 Sigma-Aldrich[1]

Molecular Formula C6H3ClN2O4 Sigma-Aldrich[1]

Molecular Weight 202.55 g/mol PubChem[2]

Physical Form Solid Sigma-Aldrich[1]

Appearance Yellow Fisher Scientific[3]

Melting Point 164 - 168 °C (327.2 - 334.4 °F) Fisher Scientific[3]

Purity 98% Sigma-Aldrich[1]
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Hazard Identification and Classification
Signal Word: Warning[1]

Pictogram:

GHS07 (Exclamation Mark)[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 6-
Chloro-5-nitropicolinic acid.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3]

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[3]

Avoid contact with skin and eyes.[3]
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Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Recommended storage temperature is between 2-8°C.[1]

Store under an inert atmosphere.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Ingestion

If swallowed, call a poison center or doctor

immediately for treatment advice.[3] Rinse

mouth.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Immediately wash the skin with plenty of soap

and water.[3] If skin irritation occurs, get medical

advice/attention.[3] Remove contaminated

clothing and wash it before reuse.[3]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing.[3] If

eye irritation persists, get medical

advice/attention.[3]
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Accidental Release and Disposal
Accidental Release:

In the event of a spill, follow these steps:

Evacuate the area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up the solid material and place it into a suitable container for disposal.[3]

Avoid generating dust.

Clean the spill area thoroughly.

Disposal:

Dispose of contents and container in accordance with local, regional, and national regulations.

[3] Do not allow the chemical to enter drains.

Experimental Protocol: Safe Handling of 6-Chloro-5-
nitropicolinic acid
This protocol outlines the general steps for safely handling 6-Chloro-5-nitropicolinic acid in a

laboratory setting.

1. Preparation:

Ensure a calibrated weighing scale, appropriate glassware, and necessary solvents are
available in a designated fume hood.
Verify that the fume hood is functioning correctly.
Put on the required Personal Protective Equipment (PPE): a lab coat, nitrile gloves, and
chemical safety goggles.

2. Weighing and Dissolving:
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Carefully weigh the desired amount of solid 6-Chloro-5-nitropicolinic acid on a tared weigh
boat inside the fume hood.
Transfer the solid to the appropriate reaction vessel.
Slowly add the desired solvent to dissolve the compound, keeping the vessel within the fume
hood.

3. Reaction and Work-up:

Conduct the chemical reaction within the fume hood.
Monitor the reaction for any signs of unexpected changes.
Upon completion, quench the reaction carefully as per the specific experimental procedure.
Perform any extraction or purification steps within the fume hood.

4. Waste Disposal:

Segregate all waste materials (solid and liquid) containing 6-Chloro-5-nitropicolinic acid
into designated, labeled hazardous waste containers.
Do not mix with incompatible waste streams.

5. Decontamination:

Clean all glassware and equipment that came into contact with the chemical using an
appropriate solvent.
Wipe down the work surface of the fume hood.
Dispose of contaminated cleaning materials in the designated solid waste container.
Remove PPE and wash hands thoroughly with soap and water.

Visualizations
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Initial Assessment

Emergency Response

Final Steps

Chemical Spill Occurs

Assess the Situation
(Identify the chemical, quantity, and immediate risks)

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Clean Up the Spill
(Sweep solid material into a container)

Decontaminate the Area

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident
(Inform supervisor and safety officer)

End
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Caption: Workflow for responding to a chemical spill.
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Personal Protective Equipment (PPE)

Engineering Controls

Work Practices

Lab Coat

Chemical Resistant Gloves

Safety Goggles

Fume Hood

Good Ventilation

No Eating or Drinking

Wash Hands After Handling

Proper Storage

Safe Handling of
6-Chloro-5-nitropicolinic acid
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Caption: Key elements of safe handling practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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